- Structural modification of zolpidem led to potent antimicrobial activity in imidazo[1,2-a]pyridine/pyrimidine-1,2,3-triazoles, New Journal of Chemistry, 2019, 43(41), 16281-16299
Cas no 90830-11-8 (2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid)
90830-11-8 structure
Product Name:2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid
CAS No:90830-11-8
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD07368659
CID:995148
PubChem ID:10607388
Update Time:2024-10-26
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid
- 2-methyl-imidazo[1,2-a]pyrimidine-3-carboxylic acid
- null
- 2-methylimidazo[1,2-a]pyrimidine-3-carboxylic acid(SALTDATA: FREE)
- 2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid (ACI)
- MFCD07368659
- 2-methylimidazo[1,2-a]pyrimidine-3-carboxylicacid
- CS-0094353
- F1972-0002
- SCHEMBL17745192
- 90830-11-8
- Z316174644
- TS-00176
- EN300-43831
- AKOS000164197
- J-510056
- DTXSID10442371
- 2-METHYLIMIDAZO[1,2-A!PYRIMIDINE-3-CARBOXYLIC ACID, 97+%
- DA-25801
- Imidazo[1,2-a]pyrimidine-3-carboxylic acid, 2-methyl-
-
- MDL: MFCD07368659
- Inchi: 1S/C8H7N3O2/c1-5-6(7(12)13)11-4-2-3-9-8(11)10-5/h2-4H,1H3,(H,12,13)
- InChI Key: PYCXQEIWKWWRHZ-UHFFFAOYSA-N
- SMILES: O=C(C1N2C(N=CC=C2)=NC=1C)O
Computed Properties
- Exact Mass: 177.05400
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- PSA: 67.49000
- LogP: 0.73590
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BW196-200mg |
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid |
90830-11-8 | 95+% | 200mg |
605.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BW196-50mg |
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid |
90830-11-8 | 95+% | 50mg |
242.0CNY | 2021-07-10 | |
| Apollo Scientific | OR111571-1g |
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid |
90830-11-8 | 1g |
£183.00 | 2025-02-19 | ||
| Chemenu | CM166795-1g |
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid |
90830-11-8 | 95+% | 1g |
$772 | 2021-08-05 | |
| Chemenu | CM166795-5g |
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid |
90830-11-8 | 95+% | 5g |
$2304 | 2021-08-05 | |
| Matrix Scientific | 082967-1g |
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid, 95% |
90830-11-8 | 95% | 1g |
$470.00 | 2023-09-06 | |
| Fluorochem | 066566-1g |
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid |
90830-11-8 | 95% | 1g |
£221.00 | 2022-03-01 | |
| Fluorochem | 066566-5g |
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid |
90830-11-8 | 95% | 5g |
£661.00 | 2022-03-01 | |
| Fluorochem | 066566-25g |
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid |
90830-11-8 | 95% | 25g |
£1983.00 | 2022-03-01 | |
| Chemenu | CM166795-250mg |
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid |
90830-11-8 | 95%+ | 250mg |
$70 | 2024-07-20 |
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: 1,2-Dimethoxyethane ; 16 h, reflux
1.2 Reagents: Lithium hydroxide Solvents: Methanol , Water ; rt; 24 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3
1.2 Reagents: Lithium hydroxide Solvents: Methanol , Water ; rt; 24 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3
Reference
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid Raw materials
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid Preparation Products
2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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